Cas no 1313815-37-0 (3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid)

• Product Name: 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid
• CAS No: 1313815-37-0
• MF: C₇H₄N₄O₃
• MW: 192.131660461426
• MDL: MFCD18074472
• CID: 5240813
• Update Time: 2025-11-02

3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-pyrazin-2-yl-1,2,4-oxadiazole-5-carboxylic acid
• 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid
• starbld0046714
• SB74407
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(2-pyrazinyl)-

• MDL： MFCD18074472
• Inchi： 1S/C7H4N4O3/c12-7(13)6-10-5(11-14-6)4-3-8-1-2-9-4/h1-3H,(H,12,13)
• InChI Key： YSLWFMVPQCLGIV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: -0.4
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid

Comprehensive Overview of 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1313815-37-0)

3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1313815-37-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazine ring fused with an oxadiazole scaffold, which is further functionalized with a carboxylic acid group. This combination of moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid has surged, driven by their potential in addressing global health challenges. Researchers are particularly interested in its role as a pharmacophore in designing novel antimicrobial agents and anti-inflammatory drugs. The compound’s ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in medicinal chemistry studies. Additionally, its CAS No. 1313815-37-0 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

The synthesis of 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid typically involves multi-step reactions, including cyclization and oxidation processes. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This adaptability has led to its exploration in crop protection formulations, where it may serve as a precursor for agrochemicals with enhanced efficacy and environmental safety.

From an SEO perspective, keywords such as "pyrazine derivatives," "oxadiazole synthesis," and "carboxylic acid applications" are highly relevant to this compound. Users often search for "how to synthesize 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid" or "biological activities of oxadiazole compounds," highlighting the need for detailed technical information. Furthermore, the compound’s potential in green chemistry aligns with current trends toward sustainable and eco-friendly chemical processes.

In material science, 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid has been investigated for its electronic properties, particularly in the development of organic semiconductors and luminescent materials. Its conjugated system and ability to form hydrogen bonds make it a candidate for advanced nanotechnology applications. This interdisciplinary appeal underscores its importance beyond traditional chemical synthesis.

To summarize, 3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxylic acid (CAS No. 1313815-37-0) is a multifaceted compound with broad applications in drug development, agriculture, and materials engineering. Its structural features and functional groups provide a robust platform for innovation, making it a subject of ongoing research and commercial interest. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and biology.